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Compound of Interest

Compound Name: N-Isobutylformamide

Cat. No.: B3055034

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical and physical properties of N-
Isobutylformamide, a versatile carboxamide compound. This document outlines its
fundamental molecular characteristics and explores its application in synthetic chemistry,
supported by relevant experimental context.

Core Molecular Data

N-Isobutylformamide is a member of the formamide class of compounds, characterized by a
formyl group attached to an isobutyl amine.[1] Its key quantitative properties are summarized in
the table below.

Property Value Source
Molecular Formula C5H11NO PubChem[1], GSRS|2]
] PubChem[1], GSRS[2],
Molecular Weight 101.15 g/mol i
Cheméo[3], Benchchem[4]
IUPAC Name N-(2-methylpropyl)formamide PubChem[1]
CAS Number 6281-96-5 PubChem[1], Benchchem[4]

Synthesis and Experimental Context
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N-Isobutylformamide serves as a model substrate in various chemical transformations,
particularly in the study of C(sp3)—H bond activation, a significant challenge in organic
synthesis.[4] The synthesis of N-substituted formamides like N-Isobutylformamide is a
fundamental process in organic chemistry, often serving as a method for introducing a
protecting group for amines.

A common method for its synthesis is the acylation of isobutylamine with formic acid.[4] This
reaction is a condensation process that results in the formation of a stable amide bond and a
water molecule.[4]

Logical Relationship: Synthesis of N-
Isobutylformamide

The synthesis of N-Isobutylformamide from isobutylamine and formic acid can be represented
as a straightforward logical flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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